Cas no 70631-94-6 (1-Methyl-2-(trifluoromethyl)-1H-imidazole)

• Product Name: 1-Methyl-2-(trifluoromethyl)-1H-imidazole
• CAS No: 70631-94-6
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• CID: 2799703
• PubChem ID: 12520217
• Update Time: 2025-04-21

1-Methyl-2-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-methyl-2-(trifluoromethyl)-
• DTXCID90451981
• FPALTGKVUYUOFN-UHFFFAOYSA-N
• DB-191215
• 70631-94-6
• SCHEMBL6251779
• 1-Methyl-2-(trifluoromethyl)-1H-imidazole
• DTXSID30501171

• Inchi： 1S/C5H5F3N2/c1-10-3-2-9-4(10)5(6,7)8/h2-3H,1H3
• InChI Key： FPALTGKVUYUOFN-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CN1C)(F)F

Computed Properties

• Exact Mass: 150.04048265Da
• Monoisotopic Mass: 150.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles